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Compound of Interest

Compound Name: 1,1-Dibromoferrocene
Cat. No.: B15746753
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 1,1-Dibromoferrocene. The following procedures are designed to ensure a
safe laboratory environment and compliance with standard safety regulations.

Hazard Identification and Personal Protective
Equipment (PPE)

1,1-Dibromoferrocene is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as an irritant, causing skin, eye, and respiratory system
irritation.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is
mandatory to minimize exposure.[2]

Table 1: Personal Protective Equipment (PPE) for Handling 1,1-Dibromoferrocene

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15746753#bc-rfq
https://www.benchchem.com/product/b15746753/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-1-1-dibromoferrocene
https://www.benchchem.com/product/b15746753/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-1-1-dibromoferrocene
https://www.chemicalbook.com/msds/1-1-dibromoferrocene.htm
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.benchchem.com/product/b15746753/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-1-1-dibromoferrocene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15746753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Standards and Practices

Eye/Face Protection

Chemical safety goggles that
meet ANSI Z87.1 standards.[3]
A face shield should be worn in
situations where splashing is
possible.[4]

Ensure a snug fit to protect
against dust particles and

splashes.

Hand Protection

Chemically resistant gloves
(Nitrile or Neoprene are
recommended for halogenated

organic compounds).[5][6]

Inspect gloves for any signs of
degradation or punctures
before use. Use proper glove
removal technique to avoid

skin contact.

Skin and Body Protection

Along-sleeved lab coat.[2]
Closed-toe shoes must be

worn.[5]

Lab coats should be kept
buttoned.

Respiratory Protection

All handling of 1,1-
Dibromoferrocene solid should
be performed in a certified
chemical fume hood to avoid
inhalation of dust.[2][5]

Ensure the fume hood has
adequate airflow before

beginning work.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1,1-Dibromoferrocene.

Table 2: Physical and Chemical Properties of 1,1-Dibromoferrocene
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Property Value

CAS Number 1293-65-8[7][8]

Molecular Formula C1oHsBrzFe[8]

Molecular Weight 343.82 g/mol [8]

Appearance Orange to brown crystalline solid
Melting Point 52-55 °C

Occupational Exposure Limits No data available[1][9]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 1,1-Dibromoferrocene. The following

workflow outlines the necessary steps from preparation to cleanup.
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Operational Workflow for Handling 1,1-Dibromoferrocene
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Operational Workflow Diagram
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Experimental Protocol:

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) for 1,1-Dibromoferrocene.

[¢]

Put on all required Personal Protective Equipment (PPE) as detailed in Table 1.

[e]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o

Assemble all necessary equipment, including spatulas, weighing paper, and reaction
vessels, inside the fume hood.

e Handling:

o Inside the fume hood, carefully weigh the desired amount of 1,1-Dibromoferrocene onto
weighing paper.

o Transfer the solid to the reaction vessel.
o Conduct the experiment as per the established research protocol.
e Cleanup:

o Decontaminate all glassware and surfaces that have come into contact with 1,1-
Dibromoferrocene using an appropriate solvent (e.g., acetone), followed by soap and
water.

o Segregate all waste materials as described in the Disposal Plan (Section 4).

o Carefully remove and dispose of contaminated gloves and other disposable PPE in the
designated waste container.

o Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan
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Proper disposal of 1,1-Dibromoferrocene and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance. As a halogenated organic
compound, it must be disposed of as hazardous waste.[5]

Waste Segregation and Collection:

» Solid Waste: Unused 1,1-Dibromoferrocene, contaminated weighing paper, gloves, and
other solid materials should be placed in a clearly labeled, sealed container for "Halogenated
Organic Solid Waste".

e Liquid Waste: Solvents used for cleaning and reaction residues containing 1,1-
Dibromoferrocene should be collected in a separate, sealed container labeled
"Halogenated Organic Liquid Waste".

o Sharps: Any contaminated needles or other sharps must be disposed of in a designated
sharps container.

All waste containers must be properly labeled with the chemical name and hazard warnings
and disposed of through the institution's Environmental Health and Safety (EHS) department.

Emergency Response Plan

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.
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Emergency Response for 1,1-Dibromoferrocene Incident

‘Small Spill (<1g) Personal EXpos Large Spill (>19) or Unknown
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Emergency Response Flowchart

Spill Cleanup Procedure:

o Small Spills (less than 1 gram):

o Alert personnel in the immediate vicinity.
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o Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or
vermiculite to avoid generating dust.[10]

o Carefully sweep the material into a sealed container for hazardous waste disposal.

o Clean the spill area with soap and water.

e Large Spills (greater than 1 gram) or spills outside of a fume hood:
o Evacuate all non-essential personnel from the area.

o Immediately notify your supervisor and the institution's Environmental Health and Safety
(EHS) department.

o Restrict access to the spill area.
o Await the arrival of trained emergency response personnel.
First Aid Measures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[1] Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[1] Seek immediate medical attention.

« Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. Seek
immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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